3-(3,4-Diethoxyphenyl)-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridine

• IUPAC Name: 3-(3,4-diethoxyphenyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine
• InChI: InChI=1S/C16H21N3O2/c1-3-20-13-9-8-12(11-14(13)21-4-2)16-18-17-15-7-5-6-10-19(15)16/h8-9,11H,3-7,10H2,1-2H3
• InChI Key: ATLZJQPCKPIFPT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NN=C3N2CCCC3)OCC
• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol

Description

1,2,4-Triazolo[4,3-a]pyridines are a class of compounds that contain a pyridine ring fused with a 1,2,4-triazole ring. These compounds are of interest in medicinal chemistry due to their potential biological activities.

Synthesis Analysis

The synthesis of 1,2,4-triazolo[4,3-a]pyridines often involves the reaction of 2-hydrazinopyridines with different reagents. For example, one method involves the aromatic nucleophilic substitution of 4-chloro-8-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazolo[4,3-a]pyridines consists of a pyridine ring fused with a 1,2,4-triazole ring. The exact structure can vary depending on the specific substituents attached to the rings.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazolo[4,3-a]pyridines can vary depending on the specific substituents attached to the rings. For example, these compounds can undergo reactions such as aromatic nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazolo[4,3-a]pyridines can vary depending on the specific substituents attached to the rings. For example, these compounds can exhibit different melting points, solubilities, and reactivities.

Scientific Research Applications

Antibacterial Activity

• Triazoles, including 1,2,4-triazoles, exhibit antibacterial properties. Researchers have investigated the potential of 3-(3,4-Diethoxyphenyl)-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridine as an antibacterial agent. .

Antifungal Potential

• The triazole moiety is a central structural component in various antifungal drugs. .

Antioxidant Properties

• Triazoles have been explored for their antioxidant potential. Researchers have synthesized derivatives of 1,2,4-triazole analogues and evaluated their antioxidant activity. .

Antiviral Studies

• Given the versatility of triazoles, researchers have examined their antiviral properties. .

Insecticidal Activity

• Some triazole derivatives exhibit insecticidal properties. Researchers have explored their effects on pests and insects. .

Catalyst-Free Synthesis Methods

• Beyond biological activities, researchers have developed synthetic protocols for triazoles. For instance, a catalyst-free, eco-friendly method has been established for synthesizing 1,2,4-triazolo[1,5-a]pyridines. .

Mechanism of Action

Target of Action

The compound 3-(3,4-Diethoxyphenyl)-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridine belongs to the class of triazole compounds . Triazole compounds are known to interact with a variety of enzymes and receptors in the biological system . .

Mode of Action

Triazole compounds are known for their ability to bind readily in the biological system with various enzymes and receptors, thus showing versatile biological activities .

Biochemical Pathways

Triazole compounds are known to exhibit a broad spectrum of biological activities, including antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular activities . These activities suggest that the compound may affect multiple biochemical pathways.

Pharmacokinetics

It is known that the compound has excellent in vitro metabolic stability .

Result of Action

Given the broad spectrum of biological activities exhibited by triazole compounds , it can be inferred that the compound may have diverse molecular and cellular effects.

Action Environment

It is known that the compound has excellent in vitro metabolic stability , suggesting that it may be stable under various environmental conditions.

Safety and Hazards

The safety and hazards associated with 1,2,4-triazolo[4,3-a]pyridines can vary depending on the specific compound. Some of these compounds have been used in medicinal chemistry, suggesting that they can be safely handled under appropriate conditions.

Future Directions

The future directions for research on 1,2,4-triazolo[4,3-a]pyridines could involve further exploration of their synthesis, properties, and potential biological activities. This could include the development of new synthetic methods, the investigation of their mechanism of action in biological systems, and the evaluation of their potential as therapeutic agents.